Cas no 710351-24-9 (2-bromo-1-fluoro-4-isothiocyanatobenzene)

2-Bromo-1-fluoro-4-isothiocyanatobenzene is a versatile aromatic compound featuring both bromo and fluoro substituents alongside a reactive isothiocyanate functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of thiourea derivatives and heterocyclic compounds. The electron-withdrawing effects of the bromo and fluoro groups enhance its reactivity in nucleophilic substitution and cross-coupling reactions. Its isothiocyanate moiety allows for efficient conjugation with amines or thiols, making it useful in the development of pharmaceuticals, agrochemicals, and materials science applications. The compound’s stability and well-defined reactivity profile contribute to its utility in precision synthetic workflows.

2-bromo-1-fluoro-4-isothiocyanatobenzene structure

710351-24-9 structure

Product Name:2-bromo-1-fluoro-4-isothiocyanatobenzene

CAS No:710351-24-9

MF:C₇H₃BrFNS

MW:232.072822809219

MDL:MFCD06657953

CID:1747921

PubChem ID:2761167

Update Time:2025-06-06

2-bromo-1-fluoro-4-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-1-fluoro-4-isothiocyanatobenzene
- 3-Bromo-4-fluorophenyl isothiocyanate
- AC1MC4BZ
- CTK8A7563
- AG-A-58099
- KB-235024
- 710351-24-9
- SCHEMBL13559510
- SY063906
- MFCD06657953
- AS-36572
- 3-bromo-4-fluorophenylisothiocyanate
- CS-W000096
- AKOS037643797
- DTXSID70375595
- 2-bromo-1-fluoro-4-isothiocyanatobenzene
- MDL： MFCD06657953
- Inchi： 1S/C7H3BrFNS/c8-6-3-5(10-4-11)1-2-7(6)9/h1-3H
- InChI Key： NBSZCFBECRGGJR-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1)N=C=S)F

Computed Properties

Exact Mass: 230.91536g/mol
Monoisotopic Mass: 230.91536g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 44.4Å²

2-bromo-1-fluoro-4-isothiocyanatobenzene Pricemore >>

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abcr	AB461063-1 g	2-Bromo-1-fluoro-4-isothiocyanatobenzene, 95%; .	710351-24-9	95%	1g	€228.50	2023-07-18
abcr	AB461063-5 g	2-Bromo-1-fluoro-4-isothiocyanatobenzene, 95%; .	710351-24-9	95%	5g	€587.50	2023-07-18
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